N-(2-(5-(2-chlorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[2-[3-(2-chlorophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C17H18ClN3O4S2/c1-26(22,23)20-15-10-6-4-8-13(15)16-11-17(21(19-16)27(2,24)25)12-7-3-5-9-14(12)18/h3-10,17,20H,11H2,1-2H3
• InChI Key: YVZWEYLIQKZKBE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C2=NN(C(C2)C3=CC=CC=C3Cl)S(=O)(=O)C
• Molecular Formula: C17H18ClN3O4S2
• Molecular Weight: 427.9 g/mol

Description

N-(2-(5-(2-chlorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H18ClN3O4S2 and its molecular weight is 427.92. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-(2-chlorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-(2-chlorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• A study reports the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including compounds similar to the specified chemical, showing herbicidal and insecticidal activities (Wang et al., 2015).

Molecular Structure Analysis

• The structural characteristics of similar compounds were analyzed, emphasizing the importance of the methanesulfonamide group in biological activity (Gowda, Foro, & Fuess, 2007).

Docking Studies and Crystal Structure

• Docking studies and crystal structure analysis of tetrazole derivatives related to the chemical have been conducted to understand the orientation and interaction of molecules in biological systems (Al-Hourani et al., 2015).

Synthesis for Bioanalytical Standards

• The chemical's structure is similar to compounds used in bioanalytical standards for clinical trials, highlighting its potential application in biomedical research (Rozze & Fray, 2009).

Catalysis in Organic Synthesis

• Research has been conducted on ruthenium complexes with ligands similar to the specified chemical, exploring their catalytic behavior in organic synthesis, particularly in hydrogenation reactions (Carrión et al., 2007).

Interaction Studies in Solution Chemistry

• Interaction studies of related compounds in aqueous solutions provide insights into the solute-solute and solute-solvent interactions, crucial for understanding the compound's behavior in biological systems (Raphael, Bahadur, & Ebenso, 2015).

Antiviral and Anti-inflammatory Potential

• Studies on derivatives of the chemical structure have shown potential antiviral and anti-inflammatory activities, indicating its relevance in medicinal chemistry (Chen et al., 2010); (Singh et al., 2004).